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Compound of Interest

Compound Name: VL285

Cat. No.: B15621139

An in-depth exploration of the synthesis, mechanism of action, and application of VL285 and its
analogs in targeted protein degradation.

VL285 is a potent and versatile small molecule ligand for the von Hippel-Lindau (VHL) E3
ubiquitin ligase, playing a pivotal role in the advancement of targeted protein degradation
(TPD). As a key component of Proteolysis-Targeting Chimeras (PROTACSs), VL285 enables the
selective elimination of disease-causing proteins by hijacking the cell's natural protein disposal
machinery. This technical guide provides a comprehensive overview of the foundational
research on VL285 analogs, tailored for researchers, scientists, and drug development
professionals. We delve into the core mechanism of action, structure-activity relationships, and
detailed experimental protocols for the synthesis and evaluation of these compounds.

Core Mechanism of Action and Signaling Pathway

VL285 and its analogs function as the VHL-recruiting moiety within a PROTAC. APROTAC is a
heterobifunctional molecule consisting of a ligand that binds to the protein of interest (POI), a
linker, and an E3 ligase ligand like VL285. The PROTAC facilitates the formation of a ternary
complex between the POI and the VHL E3 ligase. This induced proximity triggers the transfer of
ubiquitin from an E2-conjugating enzyme to the POI. The polyubiquitinated POl is then
recognized and degraded by the 26S proteasome. The PROTAC itself is not degraded and can
catalytically induce the degradation of multiple POI molecules.[1][2][3][4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15621139?utm_src=pdf-interest
https://www.benchchem.com/product/b15621139?utm_src=pdf-body
https://www.benchchem.com/product/b15621139?utm_src=pdf-body
https://www.benchchem.com/product/b15621139?utm_src=pdf-body
https://www.benchchem.com/product/b15621139?utm_src=pdf-body
https://www.benchchem.com/product/b15621139?utm_src=pdf-body
https://www.benchchem.com/product/b15621139?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Synthesis_and_Application_of_a_VL285_Based_PROTAC_for_Targeted_p38_Protein_Degradation.pdf
https://www.benchchem.com/pdf/The_Discovery_and_Development_of_VL285_A_Technical_Overview.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Designing_a_VL285_Based_Degrader_for_a_Novel_Target.pdf
https://www.benchchem.com/pdf/VL285_A_Technical_Guide_to_a_Key_VHL_Ligand_in_Targeted_Protein_Degradation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Below is a diagram illustrating the signaling pathway of a VL285-based PROTAC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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